Cas no 2309552-36-9 (2-(Azetidin-1-yl)-3-methylquinoxaline)

• Product Name: 2-(Azetidin-1-yl)-3-methylquinoxaline
• CAS No: 2309552-36-9
• MF: C₁₂H₁₃N₃
• MW: 199.251722097397
• CID: 5339470
• Update Time: 2025-05-24

2-(Azetidin-1-yl)-3-methylquinoxaline Chemical and Physical Properties

Names and Identifiers

• 2-(azetidin-1-yl)-3-methylquinoxaline
• 2-(Azetidin-1-yl)-3-methylquinoxaline

• Inchi： 1S/C12H13N3/c1-9-12(15-7-4-8-15)14-11-6-3-2-5-10(11)13-9/h2-3,5-6H,4,7-8H2,1H3
• InChI Key： NUDKIPVMVBNAQR-UHFFFAOYSA-N
• SMILES： N1(C2C(C)=NC3C=CC=CC=3N=2)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 227
• XLogP3: 2.2
• Topological Polar Surface Area: 29

Additional information on 2-(Azetidin-1-yl)-3-methylquinoxaline

Exploring the Potential of 2-(Azetidin-1-yl)-3-methylquinoxaline (CAS No. 2309552-36-9) in Modern Research

The compound 2-(Azetidin-1-yl)-3-methylquinoxaline (CAS No. 2309552-36-9) has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and material sciences. This quinoxaline derivative features an azetidine ring, which is increasingly recognized for its role in enhancing bioavailability and metabolic stability in drug design. Researchers are particularly interested in its heterocyclic framework, as it offers a versatile scaffold for developing novel therapeutics targeting neurological and inflammatory conditions.

In the context of current trends, the demand for small molecule modulators and kinase inhibitors has surged, driven by the need for precision medicine. 2-(Azetidin-1-yl)-3-methylquinoxaline aligns with these trends, as its structure allows for selective interactions with biological targets. For instance, its methylquinoxaline core is analogous to compounds studied for their GPCR modulation capabilities, a hot topic in neurodegenerative disease research. Additionally, the azetidine moiety is frequently explored in proteolysis-targeting chimera (PROTAC) development, a cutting-edge approach in oncology.

From a synthetic chemistry perspective, the preparation of CAS No. 2309552-36-9 involves innovative strategies such as transition-metal-catalyzed cross-coupling and ring-closing reactions. These methods are often highlighted in academic discussions about green chemistry and atom economy, addressing environmental concerns in industrial processes. The compound’s stability under physiological conditions also makes it a candidate for prodrug formulations, a trending area in drug delivery optimization.

Beyond pharmaceuticals, 2-(Azetidin-1-yl)-3-methylquinoxaline has potential in organic electronics. Its conjugated system and electron-rich quinoxaline backbone are desirable for designing OLED materials and photovoltaic devices, aligning with the global push for sustainable energy solutions. Researchers are investigating its charge transport properties to improve the efficiency of next-generation displays and solar cells.

Frequently asked questions about this compound include its solubility profile, synthetic scalability, and toxicity data—key considerations for both academic and industrial applications. While preliminary studies suggest low cytotoxicity, comprehensive ADMET studies are needed to validate its safety profile. The compound’s patent landscape is another area of interest, as its derivatives may hold intellectual property value in competitive markets like oncology and immunology.

In summary, 2-(Azetidin-1-yl)-3-methylquinoxaline (CAS No. 2309552-36-9) represents a multifaceted tool for advancing research across disciplines. Its integration into drug discovery pipelines and material science innovations underscores its relevance in addressing contemporary scientific challenges. As investigations continue, this compound may unlock new pathways for therapeutic and technological breakthroughs.